Cas no 34493-11-3 (Oxetane, 3-(methoxymethyl)-3-methyl-)
Oxetane, 3-(methoxymethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxetane, 3-(methoxymethyl)-3-methyl-
- 3-(methoxymethyl)-3-methyloxetane
- BS-33989
- 34493-11-3
- DTXSID10553512
- SCHEMBL91653
-
- Inchi: 1S/C6H12O2/c1-6(3-7-2)4-8-5-6/h3-5H2,1-2H3
- InChI Key: YRNCACXJEDBLDE-UHFFFAOYSA-N
- SMILES: O1CC(C)(COC)C1
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Oxetane, 3-(methoxymethyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX54832-1g |
3-(Methoxymethyl)-3-methyloxetane |
34493-11-3 | 97% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AX54832-5g |
3-(Methoxymethyl)-3-methyloxetane |
34493-11-3 | 97% | 5g |
$402.00 | 2024-04-20 | |
| A2B Chem LLC | AX54832-10g |
3-(Methoxymethyl)-3-methyloxetane |
34493-11-3 | 97% | 10g |
$662.00 | 2024-04-20 | |
| A2B Chem LLC | AX54832-25g |
3-(Methoxymethyl)-3-methyloxetane |
34493-11-3 | 97% | 25g |
$1316.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733907-1g |
3-(Methoxymethyl)-3-methyloxetane |
34493-11-3 | 98% | 1g |
¥2205.00 | 2024-05-17 |
Oxetane, 3-(methoxymethyl)-3-methyl- Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Oxetane, 3-(methoxymethyl)-3-methyl-
Professional Introduction to Oxetane, 3-(methoxymethyl)-3-methyl- (CAS No. 34493-11-3)
Oxetane, 3-(methoxymethyl)-3-methyl-, with the chemical identifier CAS No. 34493-11-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and versatile reactivity. This compound belongs to the oxetane class, a four-membered cyclic ether known for its strained ring structure, which makes it highly reactive and adaptable for various synthetic applications. The presence of both a methoxymethyl and a methyl substituent on the oxetane ring introduces additional functional groups that enhance its utility in organic synthesis and drug development.
The structure of Oxetane, 3-(methoxymethyl)-3-methyl- features a highly strained three-membered ring, which is susceptible to ring-opening reactions under appropriate conditions. This characteristic makes it an excellent intermediate for the synthesis of more complex molecules, particularly in the pharmaceutical industry. The methoxymethyl group (–OCH₃) provides a nucleophilic center that can participate in various reactions such as nucleophilic substitution, while the methyl group (–CH₃) influences the electronic properties of the ring, making it more accessible for functionalization. These features have positioned this compound as a valuable building block in the construction of novel therapeutic agents.
In recent years, there has been growing interest in the applications of oxetane derivatives in medicinal chemistry. The strained nature of the oxetane ring facilitates its participation in ring-opening metathesis polymerization (ROMP), a powerful tool for creating polymers with tailored properties. Additionally, oxetanes have been explored as prodrugs or carriers for active pharmaceutical ingredients (APIs), leveraging their ability to undergo controlled degradation to release therapeutic molecules at targeted sites within the body. The reactivity of Oxetane, 3-(methoxymethyl)-3-methyl- has been particularly studied for its potential in designing biodegradable polymers and drug delivery systems.
One of the most compelling aspects of this compound is its role in the development of novel antimicrobial agents. Researchers have demonstrated that oxetane derivatives can exhibit potent activity against resistant bacterial strains by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. The structure-activity relationship (SAR) of Oxetane, 3-(methoxymethyl)-3-methyl- has been meticulously investigated to optimize its antimicrobial efficacy while minimizing potential side effects. Preliminary studies suggest that modifications to the substituents on the oxetane ring can significantly alter its biological activity, making it a promising scaffold for future antimicrobial drug discovery.
The pharmaceutical industry has also explored the use of Oxetane, 3-(methoxymethyl)-3-methyl- as a precursor in the synthesis of bioactive molecules. Its ability to undergo facile functionalization allows chemists to introduce diverse pharmacophores into larger molecular frameworks. For instance, researchers have utilized this compound to develop kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The flexibility of Oxetane, 3-(methoxymethyl)-3-methyl- as a synthetic intermediate has enabled the rapid assembly of complex drug candidates with high precision.
Beyond pharmaceutical applications, this compound has found utility in materials science. The strained oxetane ring can be polymerized into high-performance resins with exceptional mechanical strength and thermal stability. These polymers are being evaluated for use in aerospace components, automotive parts, and electronic devices where lightweight and durable materials are essential. The incorporation of functional groups such as the methoxymethyl substituent enhances the adhesion properties of these polymers, making them suitable for coatings and composite materials.
The synthesis of Oxetane, 3-(methoxymethyl)-3-methyl- typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cycloaddition reactions between epoxides and alkenes followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have significantly improved the efficiency of these synthetic processes, making it more feasible to produce this compound on an industrial scale.
Recent research has also highlighted the potential environmental benefits of using oxetane derivatives as sustainable alternatives to traditional petrochemical-based materials. The biodegradability of certain oxetane polymers makes them attractive for applications where environmental impact is a concern. Studies have shown that under specific conditions, these polymers can decompose into non-toxic byproducts, reducing waste accumulation.
In conclusion,Oxetane, 3-(methoxymethyl)-3-methyl- (CAS No. 34493-11-3) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, including therapeutic agents and advanced materials. As research continues to uncover new ways to harness its reactivity,Oxetane, 3-(methoxymethyl)-3-methyl-, is poised to play an increasingly important role in addressing global challenges in medicine and sustainable technology.
34493-11-3 (Oxetane, 3-(methoxymethyl)-3-methyl-) Related Products
- 174-79-8(2,6-Dioxaspiro[3.3]heptane)
- 3143-02-0((3-methyloxetan-3-yl)methanol)
- 6921-35-3(3,3-dimethyloxetane)
- 6246-06-6(Oxetane-3-methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)